Cas no 2248348-05-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-2-carboxylate)

• Product name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-2-carboxylate
• CAS No: 2248348-05-0
• MF: C₁₉H₁₂N₂O₄
• MW: 332.309584617615
• CID: 6168819
• PubChem ID: 165719526

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518252
• 2248348-05-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-2-carboxylate

• Inchi： 1S/C19H12N2O4/c1-11-10-12-6-2-5-9-15(12)20-16(11)19(24)25-21-17(22)13-7-3-4-8-14(13)18(21)23/h2-10H,1H3
• InChI Key： AUFXRUPQONGONW-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=CC2C=CC=CC=2N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.07970687g/mol
• Monoisotopic Mass: 332.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-2-carboxylate (CAS No. 2248348-05-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-2-carboxylate (CAS No. 2248348-05-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a quinoline core with an isoindole derivative, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes or receptors associated with inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 3-methylquinoline-2-carboxylate derivatives has surged due to their role in developing novel therapeutics. The isoindole-1,3-dione moiety in this compound is known for its electron-withdrawing properties, which can enhance the stability and reactivity of conjugated systems. This feature is critical in designing small-molecule inhibitors or fluorescent probes, aligning with current trends in precision medicine and diagnostic tools.

From a synthetic chemistry perspective, CAS No. 2248348-05-0 exemplifies the convergence of multicomponent reactions and green chemistry principles. Its preparation often involves catalytic methods that minimize waste, addressing the growing emphasis on sustainable laboratory practices. Researchers frequently search for "eco-friendly synthesis of quinoline-carboxylate derivatives" or "applications of isoindole-1,3-dione in drug design," reflecting the compound's relevance to these hot topics.

The compound's physicochemical properties, such as solubility and thermal stability, are also under investigation for material science applications. For instance, its potential use in organic semiconductors or photovoltaic materials aligns with the global push for renewable energy solutions. Keywords like "quinoline-based organic electronics" or "isoindole derivatives in energy storage" frequently appear in academic and industrial queries, highlighting its interdisciplinary appeal.

Quality control and analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylquinoline-2-carboxylate rely heavily on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for pharmaceutical manufacturers. Searches related to "analytical validation of CAS 2248348-05-0" or "spectroscopic data for isoindole-quinoline conjugates" underscore the need for reliable reference standards in research.

In summary, CAS No. 2248348-05-0 represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and advanced materials, coupled with its alignment with sustainability goals, positions it as a compound of enduring scientific and commercial interest. Future studies may explore its pharmacokinetics or polymer compatibility, further expanding its already diverse applications.